Cas no 1210411-96-3 (N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)quinoline-8-sulfonamide)

• Product Name: N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)quinoline-8-sulfonamide
• CAS No: 1210411-96-3
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 6489625
• PubChem ID: 45577708
• Update Time: 2025-07-02

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)quinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)quinoline-8-sulfonamide
• N-(1-METHYL-2-OXO-3,4-DIHYDROQUINOLIN-6-YL)QUINOLINE-8-SULFONAMIDE
• F5833-8492
• AKOS024521465
• 1210411-96-3

• Inchi： 1S/C19H17N3O3S/c1-22-16-9-8-15(12-14(16)7-10-18(22)23)21-26(24,25)17-6-2-4-13-5-3-11-20-19(13)17/h2-6,8-9,11-12,21H,7,10H2,1H3
• InChI Key： JKDZJHUIEYLWME-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CN=C12)(NC1C=CC2=C(C=1)CCC(N2C)=O)(=O)=O

Computed Properties

• Exact Mass: 367.09906259g/mol
• Monoisotopic Mass: 367.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.8Ų

Additional information on N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)quinoline-8-sulfonamide

Comprehensive Overview of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)quinoline-8-sulfonamide (CAS No. 1210411-96-3)

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)quinoline-8-sulfonamide, identified by its CAS No. 1210411-96-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the tetrahydroquinoline and quinoline moieties, make it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)quinoline-8-sulfonamide in targeting specific enzymatic pathways. Researchers are particularly interested in its role as a kinase inhibitor, a property that could be leveraged in the treatment of chronic diseases. The compound's ability to modulate cellular signaling pathways has sparked discussions in the scientific community, especially in the context of precision medicine and personalized therapeutics. These topics are currently trending in academic and industrial research, as they address the growing demand for tailored treatment options.

The synthesis of CAS No. 1210411-96-3 involves multi-step organic reactions, with a focus on achieving high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for further studies. The pharmaceutical industry is increasingly exploring sulfonamide-based compounds due to their versatility and efficacy, and this compound is no exception. Its structural complexity and functional groups offer a rich platform for medicinal chemistry innovations.

In addition to its potential therapeutic applications, N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)quinoline-8-sulfonamide is also being investigated for its role in chemical biology. Scientists are exploring its interactions with various biomolecules to uncover new insights into cellular mechanisms. This aligns with the broader trend of integrating computational chemistry and AI-driven drug design, which are revolutionizing the field of drug discovery. The compound's unique properties make it a valuable tool for understanding complex biological systems.

From a commercial perspective, the demand for CAS No. 1210411-96-3 is expected to rise as more research validates its applications. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial laboratories. The compound's relevance in high-throughput screening and fragment-based drug design further underscores its importance in modern research. As the scientific community continues to explore its potential, N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)quinoline-8-sulfonamide is poised to become a key player in the next generation of bioactive molecules.

In conclusion, N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)quinoline-8-sulfonamide (CAS No. 1210411-96-3) represents a fascinating area of research with broad implications for drug development and chemical biology. Its structural uniqueness and biological activity make it a compound of significant interest, particularly in the context of emerging trends like precision medicine and AI-driven drug discovery. As more studies are conducted, this compound is likely to play a pivotal role in advancing our understanding of complex biological processes and developing novel therapeutics.